Cas no 151265-33-7 ((9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione)

• Product Name: (9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione
• CAS No: 151265-33-7
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 65243
• PubChem ID: 87621744
• Update Time: 2025-04-18

(9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione
• (9B,11B,16A)-9,11-EPOXY-21-HYDROXY-16-METHYL-PREGNA-1,4-DIENE-3,20-DIONE
• (9β,11β,16α)-9,11-Epoxy-21-hydroxy-16-Methyl-pregna-1,4-diene-3,20-dione
• A,11
• A,16
• 9,11-Epoxy-9H-cyclopenta[a]phenanthrene,pregna-1,4-diene-3,20-dione deriv.
• Desoximetasone 17-desoxi-oxido Impurity
• (9beta,11beta,16alpha)-9,11-Epoxy-21-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione
• PAQNKVLQHJ
• 9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione, (9beta,11beta,16alpha)-
• SCHEMBL4105973
• (9.BETA.,11.BETA.,16.ALPHA.)-9,11-EPOXY-21-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• 9b,11b-Epoxy-21-hydroxy-16a-methylpregna-1,4-diene-3,20-dione
• (9,11,16)-9,11-Epoxy-21-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione
• 9,11-EPOXY-21-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE, (9.BETA.,11.BETA.,16.ALPHA.)-
• A928032
• 151265-33-7
• UNII-PAQNKVLQHJ
• PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-21-HYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
• (1S,2S,10S,11S,13R,14S,15S,17S)-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• E80482

• Inchi： 1S/C22H28O4/c1-12-8-16-15-5-4-13-9-14(24)6-7-21(13,3)22(15)18(26-22)10-20(16,2)19(12)17(25)11-23/h6-7,9,12,15-16,18-19,23H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22-/m1/s1
• InChI Key： YSIAYLSGHHVHFY-SQQNWLPGSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@H](C(CO)=O)[C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O

Computed Properties

• Exact Mass: 356.19900
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.25
• Melting Point: 176-178 ºC
• PSA: 66.90000
• LogP: 2.84920